Ferrous oxide

• IUPAC Name: oxoiron
• InChI: InChI=1S/Fe.O
• InChI Key: UQSXHKLRYXJYBZ-UHFFFAOYSA-N
• Canonical SMILES: O=[Fe]
• Molecular Formula: FeO
• Molecular Weight: 71.84 g/mol
• Physical Description: Dry Powder; Dry Powder, Pellets or Large Crystals; Other Solid, Black solid; [ICSC] Black odorless powder; Insoluble in water; [MSDSonline], BLACK SOLID IN VARIOUS FORMS.
• Solubility: Practically insol in water and alkalies; readily sol in acids, Insoluble in alcohol, Solubility in water: none
• Density: 6.0 g/cu cm, 5.7 g/cm³
• Impurities: Product contains ferric oxide
• Color/Form: Black cubic crystals
• CAS No.: 1317-60-8, 1345-25-1, 160300-82-3, 1309-38-2, 1201813-70-8, 12134-66-6, 17125-56-3
• Melting Point: 1377 °C, 1360 °C

Description

Ferrous oxide, also known as iron(II) oxide, is a chemical compound composed of iron and oxygen with the formula FeO. It is one of the several iron oxides and is known for its black powder form. This compound is a significant compound in various industrial processes and scientific research due to its unique properties and applications.

Mechanism of Action

Target of Action

Ferrous oxide, also known as iron (II) oxide, plays a crucial role in various biochemical processes. Its primary targets are the erythroid precursor cells . Iron is necessary for the production of hemoglobin, which is essential for oxygen transport in the body . This compound can also interact with manganese oxides, contributing to the geobiochemical circulation of metal elements and nutrients .

Mode of Action

This compound interacts with its targets through redox reactions. In the presence of oxygen, ferrous ions (Fe2+) are oxidized to ferric ions (Fe3+), a process that releases electrons . These electrons are then used in various biochemical processes, including the synthesis of hemoglobin in erythroid precursor cells . In addition, this compound can induce a form of regulated cell death known as ferroptosis in cancer cells .

Biochemical Pathways

The oxidation of ferrous ions is a key part of the iron metabolism pathway. This process is crucial for the formation of hemoglobin and the functioning of various enzymes . Additionally, the interaction of this compound with sulfur can lead to the formation of new compounds, playing a role in the sulfur oxidation pathway .

Pharmacokinetics

The pharmacokinetics of this compound involves its absorption, distribution, metabolism, and excretion (ADME). Upon administration, this compound dissociates into iron and oxygen. The iron is then transported as a complex with transferrin to target cells . The renal elimination of this compound is negligible, indicating that it is primarily metabolized and excreted through other pathways .

Result of Action

The primary result of this compound’s action is the production of hemoglobin, which is crucial for oxygen transport in the body . Additionally, the interaction of this compound with sulfur can lead to the formation of new compounds . In cancer cells, this compound can induce ferroptosis, leading to cell death .

Action Environment

The action of this compound is influenced by various environmental factors. For instance, the presence of oxygen is crucial for the oxidation of ferrous ions . Additionally, the presence of other metal ions, such as manganese, can influence the action of this compound . The pH of the environment can also affect the oxidation process and the formation of ferric oxides .

Preparation Methods

Synthetic Routes and Reaction Conditions: Ferrous oxide can be synthesized through several methods. One common method involves the thermal decomposition of iron(II) oxalate. The reaction is carried out under an inert atmosphere to prevent oxidation:

$$\text{FeC}_2\text{O}_4 \rightarrow \text{FeO} + \text{CO}_2 + \text{CO}$$FeC2​O4​→FeO+CO2​+CO

Another method involves the reduction of iron(III) oxide with hydrogen at high temperatures:

$$\text{Fe}_2\text{O}_3 + 3\text{H}_2 \rightarrow 2\text{FeO} + 3\text{H}_2\text{O}$$Fe2​O3​+3H2​→2FeO+3H2​O

Industrial Production Methods: In industrial settings, this compound is often produced by the reduction of iron ore in a blast furnace. The process involves the use of carbon monoxide as a reducing agent:

$$\text{Fe}_2\text{O}_3 + 3\text{CO} \rightarrow 2\text{FeO} + 3\text{CO}_2$$Fe2​O3​+3CO→2FeO+3CO2​

Types of Reactions:

Oxidation: this compound readily oxidizes to form ferric oxide (Fe₂O₃) when exposed to air:

$$4\text{FeO} + \text{O}_2 \rightarrow 2\text{Fe}_2\text{O}_3$$4FeO+O2​→2Fe2​O3​

Reduction: this compound can be reduced to metallic iron using reducing agents like hydrogen or carbon monoxide:

$$\text{FeO} + \text{H}_2 \rightarrow \text{Fe} + \text{H}_2\text{O}$$FeO+H2​→Fe+H2​O

Substitution: this compound can react with acids to form iron salts and water:

$$\text{FeO} + 2\text{HCl} \rightarrow \text{FeCl}_2 + \text{H}_2\text{O}$$FeO+2HCl→FeCl2​+H2​O

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, air.

Reducing Agents: Hydrogen, carbon monoxide.

Acids: Hydrochloric acid, sulfuric acid.

Major Products:

Oxidation: Ferric oxide (Fe₂O₃).

Reduction: Metallic iron (Fe).

Substitution: Iron salts (e.g., iron(II) chloride).

Scientific Research Applications

Ferrous oxide has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other iron compounds and as a catalyst in various chemical reactions.

Biology: Investigated for its role in biological systems, particularly in iron metabolism and storage.

Medicine: Studied for its potential use in magnetic resonance imaging (MRI) as a contrast agent and in targeted drug delivery systems.

Industry: Employed in the production of steel, pigments, and ceramics. It is also used in the manufacture of magnetic materials and as a component in thermite reactions for welding and cutting metals.

Comparison with Similar Compounds

• Ferric oxide (Fe₂O₃)
• Magnetite (Fe₃O₄)
• Iron(II) hydroxide (Fe(OH)₂)
• Iron(III) hydroxide (Fe(OH)₃)

Ferrous oxide continues to be a compound of significant interest due to its diverse applications and fundamental role in various chemical processes.

Customer Q & A

Q1: What is the molecular formula and weight of ferrous oxide?

A1: this compound, also known as wüstite, has the molecular formula FeO. Its molecular weight is 71.844 g/mol.

Q2: How can X-ray diffraction be used to characterize this compound?

A2: X-ray diffraction (XRD) is a powerful tool for identifying the presence and quantity of this compound in various materials. [] For example, it has been used to identify mill scale doped in iron ore by detecting the characteristic this compound phase. []

Q3: How does this compound behave at high temperatures?

A3: this compound exhibits interesting behavior at high temperatures. For instance, at 1356°C, one study observed softening in an iron scale with varying this compound content. [] Additionally, research indicates that the rate of transformation from this compound (FeO) to ferrous ferrite (Fe3O4) is proportional to both heating time and temperature. []

Q4: What role does this compound play in catalytic oxidation?

A5: Research indicates that interface-confined coordinately unsaturated ferrous (CUF) sites within this compound can activate dioxygen, enhancing catalytic activity. [] These CUF sites are particularly effective for carbon monoxide oxidation at low temperatures. []

Q5: How does this compound interact with silica-supported platinum catalysts?

A6: Studies show that silica-supported Pt-Fe catalysts, where this compound islands interact with the platinum support, display high activity for removing carbon monoxide from hydrogen streams. [] This property is crucial for maintaining the efficiency of fuel cells. []

Q6: What are some industrial applications of this compound?

A7: this compound finds use in various industrial applications. It's a major component in copper smelting slags and can be found in iron ore sinters, contributing to their strength. [] Additionally, it plays a role in steel deoxidation processes and is studied for its potential in producing silicomanganese alloys. [, ]

Q7: How is this compound used in the context of nanotechnology?

A8: Research has explored the use of this compound nanoparticles for various applications. For instance, they've been investigated for their potential as contrast agents in magnetic resonance imaging due to their superparamagnetic properties. [] Another application involves nanocomplexing diethyldithiocarbamate with this compound nanoparticles for targeted anti-cancer therapy, specifically targeting glioblastoma stem cells. []

Q8: What analytical techniques are employed to study this compound?

A9: Researchers utilize various analytical techniques to study this compound. X-ray diffraction is frequently used to identify and quantify its presence in samples. [] Additionally, techniques like thermogravimetric analysis are employed to investigate the kinetics of reactions involving this compound, such as its reduction in the presence of carbon reducers. []

Q9: What are the environmental implications of this compound waste?

A10: Steel industry byproducts like mill scale, containing significant this compound, pose environmental challenges if disposed of improperly. [] Research focuses on sustainable solutions like utilizing mill scale in direct reduction processes to produce sponge iron. [] This approach minimizes waste and offers economic benefits by reusing valuable resources. []